N-(6-Methanesulfonyl-benzothiazol-2-yl)-4-methyl-phthalamic acid
N-(6-Methanesulfonyl-benzothiazol-2-yl)-4-methyl-phthalamic acid
Brand Name:
Vulcanchem
CAS No.:
309288-91-3
VCID:
VC0344884
InChI:
InChI=1S/C17H14N2O5S2/c1-9-3-5-11(16(21)22)12(7-9)15(20)19-17-18-13-6-4-10(26(2,23)24)8-14(13)25-17/h3-8H,1-2H3,(H,21,22)(H,18,19,20)
SMILES:
CC1=CC(=C(C=C1)C(=O)O)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C
Molecular Formula:
C17H14N2O5S2
Molecular Weight:
390.4g/mol
N-(6-Methanesulfonyl-benzothiazol-2-yl)-4-methyl-phthalamic acid
CAS No.: 309288-91-3
Main Products
VCID: VC0344884
Molecular Formula: C17H14N2O5S2
Molecular Weight: 390.4g/mol
CAS No. | 309288-91-3 |
---|---|
Product Name | N-(6-Methanesulfonyl-benzothiazol-2-yl)-4-methyl-phthalamic acid |
Molecular Formula | C17H14N2O5S2 |
Molecular Weight | 390.4g/mol |
IUPAC Name | 4-methyl-2-[(6-methylsulfonyl-1,3-benzothiazol-2-yl)carbamoyl]benzoic acid |
Standard InChI | InChI=1S/C17H14N2O5S2/c1-9-3-5-11(16(21)22)12(7-9)15(20)19-17-18-13-6-4-10(26(2,23)24)8-14(13)25-17/h3-8H,1-2H3,(H,21,22)(H,18,19,20) |
Standard InChIKey | JDUVJTGOCLNTML-UHFFFAOYSA-N |
SMILES | CC1=CC(=C(C=C1)C(=O)O)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C |
Canonical SMILES | CC1=CC(=C(C=C1)C(=O)O)C(=O)NC2=NC3=C(S2)C=C(C=C3)S(=O)(=O)C |
PubChem Compound | 3127188 |
Last Modified | Nov 11 2021 |
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